Cas no 74588-82-2 (1H-Indole-3-carboxylic acid, 2-benzoyl-)

1H-Indole-3-carboxylic acid, 2-benzoyl-, is a heterocyclic organic compound featuring an indole core substituted with a benzoyl group at the 2-position and a carboxylic acid at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The benzoyl moiety enhances steric and electronic properties, facilitating selective functionalization, while the carboxylic acid group offers versatility for further derivatization. Its well-defined molecular architecture supports applications in medicinal chemistry, particularly in the development of bioactive molecules. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.
1H-Indole-3-carboxylic acid, 2-benzoyl- structure
74588-82-2 structure
Product Name:1H-Indole-3-carboxylic acid, 2-benzoyl-
CAS No:74588-82-2
MF:C16H11NO3
MW:265.263444185257
MDL:MFCD01572673
CID:540787
PubChem ID:948631
Update Time:2025-11-02

1H-Indole-3-carboxylic acid, 2-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 2-benzoyl-
    • 2-Benzoyl-1H-indole-3-carboxylic acid
    • CS-0331170
    • DTXSID80359169
    • 2-benzoyl-1H-indole-3-carboxylicacid
    • AKOS004120028
    • 74588-82-2
    • Oprea1_743106
    • VS-02145
    • JOODYTMDGIKINY-UHFFFAOYSA-N
    • SCHEMBL9654119
    • 2-benzoylindole-3-carboxylic acid
    • MDL: MFCD01572673
    • Inchi: 1S/C16H11NO3/c18-15(10-6-2-1-3-7-10)14-13(16(19)20)11-8-4-5-9-12(11)17-14/h1-9,17H,(H,19,20)
    • InChI Key: JOODYTMDGIKINY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=C(C(=O)O)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 265.07389321g/mol
  • Monoisotopic Mass: 265.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 70.2Ų

1H-Indole-3-carboxylic acid, 2-benzoyl- Security Information

  • HazardClass:IRRITANT

1H-Indole-3-carboxylic acid, 2-benzoyl- Pricemore >>

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